Cas no 2228816-17-7 (tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate
• CAS No: 2228816-17-7
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6173981
• PubChem ID: 165660635
• Update Time: 2025-06-15

tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate
• 2228816-17-7
• EN300-1871859
• tert-butyl N-{2-hydroxy-4-[(3-methylazetidin-3-yl)oxy]phenyl}carbamate

• Inchi： 1S/C15H22N2O4/c1-14(2,3)21-13(19)17-11-6-5-10(7-12(11)18)20-15(4)8-16-9-15/h5-7,16,18H,8-9H2,1-4H3,(H,17,19)
• InChI Key： IFNKYRZYVYPNSS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)C1(C)CNC1

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate (CAS: 2228816-17-7)

The compound tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate (CAS: 2228816-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate, which include a carbamate-protected phenol moiety and a 3-methylazetidine ring. These structural elements are believed to contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic asymmetric methods, to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate exhibits notable biological activity, particularly in modulating specific enzymatic pathways. For instance, recent findings suggest that this compound may act as an inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings are supported by molecular docking simulations and kinetic assays, which reveal a strong affinity between the compound and its target proteins.

Furthermore, preliminary toxicity and pharmacokinetic studies indicate that tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate possesses a favorable safety profile, with minimal off-target effects. This has spurred interest in its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these applications further.

In conclusion, the compound tert-butyl N-{2-hydroxy-4-(3-methylazetidin-3-yl)oxyphenyl}carbamate (CAS: 2228816-17-7) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural properties, combined with its demonstrated biological activity and safety profile, make it a compelling candidate for future drug development. Continued research efforts are expected to uncover additional therapeutic potentials and optimize its pharmacological properties for clinical use.